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This technical guide provides a comprehensive overview of 3-Bromo-5-chloro-thioanisole, a
halogenated aromatic compound with potential applications in organic synthesis and medicinal
chemistry. This document delves into its physicochemical properties, proposes a detailed
synthetic pathway, explores its chemical reactivity, and discusses its potential as a building
block in drug discovery.

Introduction and Significance

3-Bromo-5-chloro-thioanisole, also known as 1-bromo-3-chloro-5-(methylthio)benzene, is a
polysubstituted aromatic compound. Its structure, featuring a thioether moiety and two distinct
halogen atoms (bromine and chlorine), presents a versatile platform for synthetic
transformations. The differential reactivity of the C-Br and C-ClI bonds allows for selective
functionalization, making it a potentially valuable intermediate in the synthesis of complex
organic molecules.[1] Halogenated compounds and thioanisole derivatives are prevalent motifs
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in pharmaceuticals, suggesting the potential utility of this molecule in drug discovery programs.

[2]

Physicochemical and Spectral Properties

A summary of the key physicochemical properties of 3-Bromo-5-chloro-thioanisole is
presented in Table 1. This data has been compiled from various chemical supplier databases.

[3]

Table 1: Physicochemical Properties of 3-Bromo-5-chloro-thioanisole

Property Value
CAS Number 1394291-36-1
Molecular Formula C7HeBrCIS
Molecular Weight 237.55 g/mol
1-bromo-3-chloro-5-(methylthio)benzene, (3-
Synonyms
bromo-5-chlorophenyl)(methyl)sulfane
Likely an off-white to pale yellow solid (by
Appearance o
analogy to similar compounds)
) Typically 295% or 297% from commercial
Purity )
suppliers
Sealed in a dry environment at room
Storage
temperature or 2-8°CJ[3]
InChl Key CCMUSMZCVAPTEC-UHFFFAOYSA-N

Predicted Spectroscopic Data

While experimental spectra for 3-Bromo-5-chloro-thioanisole are not readily available in the
public domain, its *H and 2C NMR spectra can be predicted based on established principles of
NMR spectroscopy and computational models.[4][5][6]

Table 2: Predicted *H and 3C NMR Spectral Data (in CDCls)
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Predicted .
. . o Coupling .
1H NMR Chemical Shift Multiplicity Assignment
Constant (Hz)

(Ppm)
Aromatic-H ~7.3-7.5 t ~1.5-2.0 H-4
Aromatic-H ~7.2-7.4 t ~1.5-2.0 H-2
Aromatic-H ~7.1-7.3 t ~1.5-2.0 H-6
Methyl-H ~2.5 s - -SCHs

Predicted
13C NMR Chemical Shift Assignment

(ppm)
Aromatic-C ~140-142 C-S
Aromatic-C ~135-137 C-Cl
Aromatic-C ~130-132 C-H
Aromatic-C ~125-127 C-H
Aromatic-C ~122-124 C-Br
Aromatic-C ~120-122 C-H
Methyl-C ~15-17 -SCHs

Disclaimer: These are predicted values and may differ from experimental results.

Justification for Predictions:

e 1H NMR: The three aromatic protons are in a meta-relationship to each other, which will
result in small meta-couplings, appearing as triplets or complex multiplets. The chemical
shifts are influenced by the electron-withdrawing effects of the halogens and the electron-
donating effect of the methylthio group. The methyl protons will appear as a singlet in the
typical upfield region for a methyl group attached to a sulfur atom.

e 13C NMR: The chemical shifts of the aromatic carbons are influenced by the electronegativity
and resonance effects of the substituents. The carbon attached to the sulfur will be the most
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downfield among the substituted carbons, followed by the carbon attached to chlorine and
then bromine. The unsubstituted carbons will appear in the expected aromatic region.

Proposed Synthetic Pathway

A robust synthesis for 3-Bromo-5-chloro-thioanisole is not explicitly detailed in the current
literature. However, a plausible and efficient multi-step synthesis can be designed by adapting
established procedures for the synthesis of similarly substituted aromatic compounds, such as

1-bromo-3-chloro-5-iodobenzene.[7][8][9] The proposed pathway begins with the commercially
available 3,5-dichloroaniline.

1. NaNOz, H2S04, H20, 0-5°C
3,5-Dichloroaniline 2. CuBr, HBr >

—~

1-Bromo-3,5—dichlorobenzenD NaSCHs, DMF or NMP, heat :ﬁ-Bromo-3-chloro-5-(meth_ylthu_))benzene
(3-Bromo-5-chloro-thioanisole)

—

( 3-Bromo-5-chloro-thioanisole ]

Y

Suzuki Coupling Buchwald-Hartwig Amination Oxidation of Thioether
ECE) EiCED) [M-CPBA or Hz02]
[Pd catalyst, Boronic acid, Base] [Pd catalyst, Amine, Base]
3-Bromo-5-chloro-phenyl 3-Bromo-5-chloro-phenyl
methyl sulfoxide methyl sulfone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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